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Compound of Interest

Compound Name: 2-(4-Aminophenyl)ethylamine

Cat. No.: B083115

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(4-Aminophenyl)ethylamine, also known as 4-aminophenethylamine, is a versatile
bifunctional primary amine that serves as a critical building block in the synthesis of a wide
range of biologically active molecules and materials. Its structure, featuring both an aromatic
and an aliphatic primary amine, allows for selective chemical modifications, making it a
valuable intermediate in pharmaceutical and polymer sciences. This document provides
detailed experimental protocols for key coupling reactions involving 2-(4-
Aminophenyl)ethylamine, including amide bond formation, reductive amination, and
diazotization followed by azo coupling. These reactions are fundamental in the development of
novel therapeutics, such as the B3-adrenergic agonist Mirabegron, and various anticancer
agents.

Data Presentation: Comparative Analysis of
Coupling Reactions

The following tables summarize quantitative data for different coupling reactions with 2-(4-
Aminophenyl)ethylamine, providing a comparative overview of reaction conditions and yields.

Table 1: Amide Coupling Reactions with 2-(4-Aminophenyl)ethylamine
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Table 2: Reductive Amination Reactions with 2-(4-Aminophenyl)ethylamine
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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